Cas no 1240298-33-2 (1-(Propane-1-sulfonyl)-azetidine-3-carboxylic acid methyl ester)

• Product Name: 1-(Propane-1-sulfonyl)-azetidine-3-carboxylic acid methyl ester
• CAS No: 1240298-33-2
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• CID: 2133368
• Update Time: 2023-08-04

1-(Propane-1-sulfonyl)-azetidine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(propylsulfonyl)-3-Azetidinecarboxylic acid methyl ester
• CRQQHNARSCZXMW-UHFFFAOYSA-N
• 1-(Propane-1-sulfonyl)-azetidine-3-carboxylic acid methyl ester

• Inchi： 1S/C8H15NO4S/c1-3-4-14(11,12)9-5-7(6-9)8(10)13-2/h7H,3-6H2,1-2H3
• InChI Key： CRQQHNARSCZXMW-UHFFFAOYSA-N
• SMILES： S(CCC)(N1CC(C(=O)OC)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 300
• Topological Polar Surface Area: 72.1